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Abstract
This technical guide provides a comprehensive overview of the thermodynamic properties of

ethoxycyclohexane. Due to a notable lack of extensive experimental data in publicly

accessible literature, this document focuses on presenting computed physicochemical

properties and outlines the established experimental methodologies for their determination.

Detailed protocols for measuring key thermodynamic parameters such as heat capacity,

enthalpy of vaporization, and vapor pressure are provided, drawing upon established

techniques for analogous compounds. To offer a practical reference, experimental data for the

closely related compound, ethylcyclohexane, is included. This guide serves as a foundational

resource for researchers and professionals requiring an understanding of the thermodynamic

profile of ethoxycyclohexane and the experimental approaches for its characterization.

Introduction
Ethoxycyclohexane (C₈H₁₆O) is an ether consisting of an ethoxy group attached to a

cyclohexane ring.[1] Its molecular structure, featuring a non-polar cycloalkane and a polar ether

functional group, suggests properties that are of interest in various chemical and

pharmaceutical applications, including its potential use as a solvent or an intermediate in

organic synthesis. A thorough understanding of the thermodynamic properties of

ethoxycyclohexane is crucial for process design, reaction modeling, and safety assessments.
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However, a comprehensive review of the scientific literature reveals a significant scarcity of

experimentally determined thermodynamic data for ethoxycyclohexane.[1] This guide aims to

bridge this gap by:

Presenting available computed and basic physical properties of ethoxycyclohexane.

Detailing the standard experimental protocols that would be employed to measure its

thermodynamic properties.

Providing illustrative experimental data for ethylcyclohexane, a structurally similar and well-

characterized compound, to serve as a practical example.

Visualizing the experimental workflows for clarity and reproducibility.

Physicochemical and Computed Properties of
Ethoxycyclohexane
While extensive experimental thermodynamic data is lacking, various sources provide

computed or basic physical properties for ethoxycyclohexane. These values, summarized in

Table 1, offer a preliminary understanding of its physicochemical profile.

Property Value Source

Molecular Formula C₈H₁₆O [1][2]

Molecular Weight 128.21 g/mol [1][2]

IUPAC Name Ethoxycyclohexane [1][2]

SMILES CCOC1CCCCC1 [1][2]

InChIKey
GJJASJCGLOUWAC-

UHFFFAOYSA-N
[1][2]

Density 0.864 g/mL (Predicted) [3]

Molar Volume 148.4 mL/mol (Predicted) [3]

Refractive Index 1.435 (Predicted) [3]

XLogP3 2.3 (Computed) [2]
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Experimental Protocols for Thermodynamic
Property Determination
This section details the standard experimental methodologies for determining the key

thermodynamic properties of a liquid organic compound such as ethoxycyclohexane.

Heat Capacity Measurement
The heat capacity of a substance is the amount of heat required to raise its temperature by a

specific amount. It is a fundamental thermodynamic property essential for many calculations,

including the adjustment of reaction enthalpies with temperature.

Methodology: Adiabatic Calorimetry

Adiabatic calorimetry is a highly accurate technique for measuring the heat capacity of liquids

and solids. The sample is placed in a sealed container within a vacuum-insulated (adiabatic)

shield.

Apparatus: An automatic adiabatic calorimeter equipped with a sample container suitable for

liquids.

Procedure:

A known mass of purified ethoxycyclohexane is hermetically sealed in the sample

container.

The calorimeter is cooled to the starting temperature (e.g., the triple point of nitrogen).

A measured amount of electrical energy is supplied to the sample, causing a small

increase in temperature.

The temperature of the sample is precisely measured once thermal equilibrium is reached.

The heat capacity is calculated from the energy input and the observed temperature rise.

This process is repeated in small temperature increments over the desired temperature

range.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13971089?utm_src=pdf-body
https://www.benchchem.com/product/b13971089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13971089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A generalized workflow for this process is illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13971089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Measurement Cycle

Data Analysis

Purify Ethoxycyclohexane

Determine Mass

Seal in Calorimeter Vessel

Cool to Start Temperature

Introduce Known Energy (q)

Measure Temperature Rise (ΔT)

Calculate C = q / ΔT

Repeat for next T increment

Plot C vs. T

Fit Data to Polynomial

Calculate Thermodynamic Functions
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DSC Setup

Experimental Run

Data Processing

Calibrate DSC with Standard

Weigh Ethoxycyclohexane into Pierced Crucible

Place Sample and Reference Crucibles in DSC

Apply Linear Temperature Ramp

Record Differential Heat Flow

Identify Endothermic Peak at Boiling Point

Integrate Peak Area

Calculate ΔHvap

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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